Aspartic acid, N,N'-(methylenedi-4,1-cyclohexanediyl)bis-, 1,1',4,4'-tetraethyl ester

Specification

• CAS No.: 136210-30-5
• Molecular Formula: C29H50N2O8
• Molecular Weight: 554.7 g/mol
• IUPAC Name: diethyl 2-[[4-[[4-[(1,4-diethoxy-1,4-dioxobutan-2-yl)amino]cyclohexyl]methyl]cyclohexyl]amino]butanedioate
• Standard InChI: InChI=1S/C29H50N2O8/c1-5-36-26(32)18-24(28(34)38-7-3)30-22-13-9-20(10-14-22)17-21-11-15-23(16-12-21)31-25(29(35)39-8-4)19-27(33)37-6-2/h20-25,30-31H,5-19H2,1-4H3
• Standard InChI Key: VLJCQQPKCXJKKM-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC(C(=O)OCC)NC1CCC(CC1)CC2CCC(CC2)NC(CC(=O)OCC)C(=O)OCC
• Canonical SMILES: CCOC(=O)CC(C(=O)OCC)NC1CCC(CC1)CC2CCC(CC2)NC(CC(=O)OCC)C(=O)OCC

Introduction

Chemical Identity and Structure

Nomenclature and Identifiers

Aspartic acid, N,N'-(methylenedi-4,1-cyclohexanediyl)bis-, 1,1',4,4'-tetraethyl ester is known by several synonyms in chemical literature and industrial contexts. The compound is precisely identified through the following designations:

Parameter	Information
CAS Number	136210-30-5
Molecular Formula	C₂₉H₅₀N₂O₈
Molecular Weight	554.7159 g/mol
IUPAC Name	diethyl (2S)-2-[[4-[[4-[[(2S)-1,4-diethoxy-1,4-dioxobutan-2-yl]amino]cyclohexyl]methyl]cyclohexyl]amino]butanedioate
Common Synonyms	Tetraethyl N,N'-(methylenedi-4,1-cyclohexanediyl)bis(aspartate); Desmophen XP 7068; Desmophen LS 2973
InChIKey	VLJCQQPKCXJKKM-BNNJRXDXSA-N

The compound is registered with REACH (Registration, Evaluation, Authorization and Restriction of Chemicals) under registration number 01-0000017556-64-0000, confirming its regulatory recognition in chemical management systems.

Structural Characteristics

The chemical structure features two cyclohexyl groups connected by a methylene bridge, with each cyclohexyl group bearing an aspartic acid moiety esterified with ethyl groups. This specific arrangement contributes to the compound's distinctive properties and reactivity profiles. The structure can be represented by the SMILES notation: CCOC(CC@HC(OCC)=O)=O.

This molecular configuration is significant as it determines the compound's behavior in various applications, particularly in polymer chemistry where its functional groups participate in cross-linking reactions.

Physical and Chemical Properties

Basic Physical Properties

The compound exhibits distinctive physical and chemical characteristics that determine its behavior in various environments and applications:

Property	Value	Method/Condition
Physical State	Liquid	Standard conditions
Boiling Point	622.9±55.0 °C	Predicted value
Density	1.11±0.1 g/cm³	Predicted, 20°C
Vapor Pressure	0.002 Pa	At 20°C
Viscosity	2031 mm²/s	Standard conditions
pKa	7.32±0.40	Predicted value
Exact Mass	554.3569	Computed property

These physical properties highlight the compound's high boiling point and low vapor pressure, indicating it is relatively non-volatile under normal environmental conditions.

Solubility and Stability

The solubility characteristics of the compound provide important insights into its environmental behavior and processing requirements:

Property	Value	Condition
Water Solubility	0.033 g/L	At 25°C
Polar Surface Area	129.26	Experimental property
LogP	Not specified in sources	-
Stability in Water (Half-life)	655 h	pH 4, 25°C
Stability in Water (Half-life)	25.4 h	pH 7, 25°C
Stability in Water (Half-life)	16.8 h	pH 9, 25°C

The compound's poor water solubility (classified as "almost insoluble") combined with its pH-dependent stability profile indicates that its environmental persistence varies significantly with environmental conditions. The hydrolysis rate increases substantially in alkaline environments, which has implications for its environmental fate and waste management practices.

Toxicological Properties

Acute Toxicity

Toxicological studies indicate that the compound demonstrates relatively low acute toxicity across various exposure routes:

Test Type	Result	Test Model	Method
Acute Oral Toxicity	LD₅₀ > 2,000 mg/kg	Rat	Directive 67/548/EEC, Annex V, B.1
Acute Dermal Toxicity	LD₅₀ > 2,000 mg/kg	Rat	Directive 67/548/EEC, Annex V, B.3
Acute Inhalation Toxicity	LC₅₀ > 4,224 mg/m³ (4h)	Rat	OECD Test Guideline 403

These results suggest that the compound has low acute toxicity potential via the oral, dermal, and inhalation routes, as the LD₅₀/LC₅₀ values exceed the conventional thresholds for substances considered acutely toxic.

Environmental Behavior

Ecotoxicity

The compound's potential impact on aquatic and terrestrial organisms has been evaluated through standardized ecotoxicity testing:

Test Type	Result	Test Organism	Method/Duration
Acute Algal Toxicity	IC₅₀: 113 mg/L	Scenedesmus subspicatus	Directive 67/548/EEC, Annex V, C.3 (72h)
Bacterial Toxicity	EC₅₀: 3,110 mg/L	Activated sludge	ISO test method 8192-1986 E (3h)
Soil Organism Toxicity	Data not provided in sources	-	-

The relatively high IC₅₀ and EC₅₀ values suggest moderate to low acute toxicity to the tested aquatic organisms and microorganisms in wastewater treatment processes.

Applications and Uses

Industrial Applications

The compound finds specific applications in industrial processes and product formulations:

Application Area	Specific Use
Coatings Technology	TOP COAT POLYASPARTIC COATING
Polymer Chemistry	Component in polyaspartic formulations

As indicated in the safety data sheet, the compound is utilized in polyaspartic coating systems. These specialized coatings are valued for their rapid curing, durability, and chemical resistance, finding applications in various industries including flooring, marine coatings, and protective finishes for metal and concrete substrates.

Consideration	Recommendation/Information
Protective Equipment	Standard chemical handling PPE recommended
Storage	Details not provided in sources
Disposal	Follow local regulations for chemical waste disposal
Regulatory Status	REACH registered (01-0000017556-64-0000)

While the compound demonstrates relatively low acute toxicity, standard safety precautions for chemical handling should be observed to minimize exposure and potential risks.